Cas no 1893792-04-5 (tert-butyl N-4-(chloromethyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(chloromethyl)-2-methoxyphenylcarbamate
• CAS No: 1893792-04-5
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 6256910
• PubChem ID: 117236540
• Update Time: 2025-11-05

tert-butyl N-4-(chloromethyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(chloromethyl)-2-methoxyphenylcarbamate
• EN300-1903182
• tert-butyl N-[4-(chloromethyl)-2-methoxyphenyl]carbamate
• 1893792-04-5

• Inchi： 1S/C13H18ClNO3/c1-13(2,3)18-12(16)15-10-6-5-9(8-14)7-11(10)17-4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： KCCXYGFJMZKUSS-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.0975211g/mol
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-4-(chloromethyl)-2-methoxyphenylcarbamate

tert-Butyl N-4-(Chloromethyl)-2-Methoxyphenylcarbamate: A Versatile Building Block in Medicinal Chemistry

tert-Butyl N-4-(chloromethyl)-2-methoxyphenylcarbamate (CAS No. 1893792-04-5) is a synthetically accessible organic compound that has garnered significant attention in the field of medicinal chemistry due to its structural versatility and reactivity. This compound, characterized by a methoxyphenyl core substituted with a chloromethyl group and protected by a tert-butyl carbamate, serves as a critical intermediate in the development of bioactive molecules. The N-carbamate functionality, combined with the electron-donating methoxy group and the electrophilic chloromethyl moiety, provides a unique platform for further derivatization and functional group manipulation.

The structural features of this compound align with recent advancements in drug discovery, particularly in the design of selective enzyme inhibitors and receptor modulators. The chloromethyl substituent, positioned at the para position of the aromatic ring, introduces electrophilic character that can be exploited for covalent interactions with target proteins. Meanwhile, the methoxy group enhances lipophilicity and stability, making it suitable for applications requiring improved pharmacokinetic profiles. The presence of a tert-butyl carbamate-protected amine further enables controlled release strategies in prodrug design.

Synthetic methodologies for this compound typically involve nucleophilic aromatic substitution or transition-metal-catalyzed coupling reactions. Recent studies have demonstrated efficient protocols using palladium-catalyzed C–O bond formation to introduce the methoxyphenyl-carbamate scaffold onto chloromethyl-substituted precursors. The choice of reaction conditions is critical to maintaining regioselectivity and minimizing side product formation during scale-up processes.

In the context of modern pharmaceutical research, compounds containing similar structural motifs have shown promise as potential therapeutic agents. For instance, derivatives featuring both chloromethyl and methoxy functionalities have been reported to exhibit anti-inflammatory properties through modulation of nuclear factor kappa B (NF-κB) signaling pathways. Additionally, carbamate-based compounds are increasingly utilized as reversible acetylcholinesterase inhibitors in neurodegenerative disease models.

The versatility of this scaffold extends to its application in combinatorial chemistry approaches. The protected amine functionality allows for orthogonal deprotection strategies when incorporated into larger molecular frameworks. This feature is particularly valuable in high-throughput screening campaigns where rapid access to diverse chemical space is required.

Analytical characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry play essential roles in confirming the identity and purity of this compound. The characteristic signals from the aromatic protons adjacent to both the methoxy-oxygen and the -chloro substituent provide distinct spectral fingerprints that aid in structural elucidation.

In green chemistry initiatives, solvent selection has become a focal point for optimizing reactions involving this compound. Recent publications highlight the use of ionic liquids as alternative reaction media that enhance yield while reducing environmental impact compared to traditional organic solvents.

The emergence of artificial intelligence-driven drug discovery platforms has further accelerated interest in such modular scaffolds. Machine learning algorithms trained on large datasets containing similar structures have identified novel biological activities associated with these chemical frameworks, including potential antiviral properties against emerging pathogens.

Cross-disciplinary collaborations between medicinal chemists and computational biologists continue to expand our understanding of how subtle structural modifications affect biological activity profiles. For example, minor changes to substituents on either side of the aromatic ring can significantly alter target selectivity while maintaining core pharmacophore elements.

In academic research settings, this compound serves as an excellent model system for studying structure-activity relationships (SAR). Its synthetic accessibility allows researchers to rapidly generate analogs with varying electronic properties through strategic modification of either the aryl ring or carbamate protecting group.

The growing emphasis on personalized medicine has also influenced investigations into compounds like this one. Researchers are exploring how variations in human genetic profiles might affect metabolic processing or receptor binding affinity when developing drugs based on these scaffolds.

In summary, tert-butyl N-4-(chloromethyl)-2-methoxyphenylcarbamate represents a valuable chemical entity that bridges fundamental organic chemistry principles with applied pharmaceutical research objectives. Its unique combination of functional groups provides both synthetic flexibility and biological relevance across multiple therapeutic areas.